Cas no 67088-53-3 (5-bromoimidazo2,1-b1,3thiazole)

• Product Name: 5-bromoimidazo2,1-b1,3thiazole
• CAS No: 67088-53-3
• MF: C₅H₃BrN₂S
• MW: 203.059718370438
• MDL: MFCD22398232
• CID: 4655146
• PubChem ID: 76848570
• Update Time: 2025-05-27

5-bromoimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromoimidazo[2,1-b]thiazole
• 5-bromoimidazo2,1-b1,3thiazole

• MDL： MFCD22398232
• Inchi： 1S/C5H3BrN2S/c6-4-3-7-5-8(4)1-2-9-5/h1-3H
• InChI Key： GUMIYPXTEYKCBT-UHFFFAOYSA-N
• SMILES： S1C=CN2C(Br)=CN=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 5-bromoimidazo2,1-b1,3thiazole

Comprehensive Overview of 5-Bromoimidazo[2,1-b][1,3]thiazole (CAS No. 67088-53-3): Properties, Applications, and Research Insights

5-Bromoimidazo[2,1-b][1,3]thiazole (CAS No. 67088-53-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The compound belongs to the imidazo[2,1-b][1,3]thiazole family, a class of fused heterocycles known for their broad biological activities. With the increasing demand for novel bioactive molecules, researchers are actively exploring the potential of 5-bromoimidazo[2,1-b][1,3]thiazole derivatives in drug discovery and material science.

The molecular structure of 5-bromoimidazo[2,1-b][1,3]thiazole incorporates a bromine atom at the 5-position, which enhances its electrophilic properties and makes it a valuable intermediate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent studies highlight its role in the synthesis of imidazo[2,1-b]thiazole-based scaffolds, which are pivotal in developing kinase inhibitors and antimicrobial agents. This aligns with the growing interest in targeted therapies and antibiotic resistance, two hot topics in modern medicinal chemistry.

From an industrial perspective, CAS 67088-53-3 is often utilized in the production of high-value intermediates for optoelectronic materials. Its electron-deficient nature makes it suitable for designing organic semiconductors and light-emitting diodes (OLEDs), addressing the surge in demand for energy-efficient technologies. Innovations in green chemistry have also spurred interest in optimizing synthetic routes for this compound, minimizing waste and improving yield—a priority for sustainable manufacturing.

Analytical characterization of 5-bromoimidazo[2,1-b][1,3]thiazole typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. Researchers frequently search for "synthesis methods for 5-bromoimidazo[2,1-b]thiazole" or "CAS 67088-53-3 suppliers," reflecting its commercial relevance. Additionally, computational studies leveraging AI-driven molecular modeling are being employed to predict its reactivity and interactions, a trend driven by the integration of artificial intelligence in chemical research.

In summary, 5-bromoimidazo[2,1-b][1,3]thiazole (CAS No. 67088-53-3) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its adaptability to modern synthetic strategies and alignment with global research trends—such as drug discovery, sustainability, and optoelectronics—ensure its continued prominence in scientific and industrial domains.